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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B7909903

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the handling of BMS CCR2 22, a potent and

selective antagonist of the C-C chemokine receptor 2 (CCR2). Adherence to these protocols is

critical for personnel safety and experimental integrity.

Chemical and Physical Properties
A summary of the key chemical and physical properties of BMS CCR2 22 is provided below.

This information is essential for accurate experimental planning and safe handling.
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Property Value

Molecular Formula C₂₈H₃₄F₃N₅O₄S

Molecular Weight 593.66 g/mol

Purity ≥98%

Appearance Solid

Solubility
Soluble to 100 mM in DMSO and to 10 mM in

ethanol.

Storage Store at -20°C for long-term stability.[1]

Personal Protective Equipment (PPE)
Due to its potent biological activity, appropriate personal protective equipment must be worn at

all times when handling BMS CCR2 22. The following table outlines the recommended PPE.

PPE Category Recommendation Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove should be changed

immediately after handling the

compound.

Eye Protection Chemical safety goggles.

Protects eyes from airborne

particles and potential

splashes of solutions.

Body Protection Dedicated laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection
NIOSH-approved N95 or

higher-level respirator.

Recommended when handling

the solid form outside of a

certified chemical fume hood

or glove box to minimize

inhalation of fine powder.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling BMS CCR2 22 is crucial to maintain a safe laboratory

environment and ensure the integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Immediately transfer the compound to a designated, clearly labeled storage

location. For long-term stability, store the solid compound at -20°C.[1] Stock solutions, once

prepared, should be aliquoted and stored at -20°C for up to one month or -80°C for up to six

months to avoid repeated freeze-thaw cycles.

Weighing and Solution Preparation
Engineering Controls: All handling of the solid form of BMS CCR2 22 should be conducted in

a certified chemical fume hood or a glove box to contain any airborne particles.

Weighing: Use appropriate tools, such as spatulas and weighing paper, to handle the

powder. Ensure the balance is clean and located in an area with minimal air currents.

Dissolving: To prepare solutions, slowly add the solvent (e.g., DMSO, ethanol) to the pre-

weighed solid to prevent splashing. Refer to the solubility data for appropriate solvent

concentrations.

Preparation Handling in Controlled Environment Storage & Disposal

Don Appropriate PPE Weigh Solid Compound Prepare Stock Solution Aliquot for Storage

Dispose of Waste

Store at -20°C (Solid) 
 or -80°C (Solution)
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Caption: Standard operational workflow for handling BMS CCR2 22.

Disposal Plan
Proper disposal of BMS CCR2 22 and contaminated materials is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in

accordance with institutional and local

regulations.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Dispose of in a designated hazardous waste

bag.

Aqueous Waste

Consult your institution's chemical safety

guidelines for the disposal of solutions

containing this compound.

Biological Activity and Mechanism of Action
BMS CCR2 22 is a high-affinity antagonist of the CCR2 receptor, with an IC₅₀ of 5.1 nM in

radioligand binding assays. It potently inhibits chemotaxis induced by the chemokine CCL2.

The binding of CCL2 to CCR2 on the surface of immune cells, such as monocytes and

macrophages, triggers a signaling cascade that leads to cell migration and inflammation. By

blocking this interaction, BMS CCR2 22 can inhibit the recruitment of these cells to sites of

inflammation.
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Caption: Mechanism of action of BMS CCR2 22 as a CCR2 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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